Cas no 1251923-22-4 (5-(2-Chloroacetyl)furan-3-carboxamide)

• Product Name: 5-(2-Chloroacetyl)furan-3-carboxamide
• CAS No: 1251923-22-4
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• CID: 5055135
• Update Time: 2023-08-25

5-(2-Chloroacetyl)furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloroacetyl)furan-3-carboxamide
• NE56830
• 5-(2-Chloroacetyl)furan-3-carboxamide

• Inchi： 1S/C7H6ClNO3/c8-2-5(10)6-1-4(3-12-6)7(9)11/h1,3H,2H2,(H2,9,11)
• InChI Key： GNQIVGTUDJQYRS-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC(C(N)=O)=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 207
• XLogP3: 0.5
• Topological Polar Surface Area: 73.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives